5,7-Dibromochroman-4-one
Overview
Description
5,7-Dibromochroman-4-one is an organic compound with the molecular formula C9H6Br2O2 . It is also known as DBT or DBranthrene.
Synthesis Analysis
Chroman-4-one derivatives are important intermediates and building blocks in organic synthesis and drug design . The structural diversity found in the chroman-4-one family has led to their division into several categories including benzylidene-4-chromanones, flavanones (2-phenyl-4-chromanones), isoflavanones (3-phenyl-4-chromanones), spirochromanones, and C-4 modified chroman-4-ones such as hydrazones and oxime derivatives . Several studies have been performed to improve the methodologies of 4-chromanone-derived compounds .Molecular Structure Analysis
The molecular structure of 5,7-Dibromochroman-4-one is characterized by the presence of a chroman-4-one framework . This structure is a significant structural entity that belongs to the class of oxygen-containing heterocycles .Chemical Reactions Analysis
Chroman-4-one derivatives are versatile scaffolds exhibiting a wide range of pharmacological activities . They are used as building blocks in medicinal chemistry for the isolation, designing, and synthesis of novel lead compounds .Physical And Chemical Properties Analysis
5,7-Dibromochroman-4-one has a molecular weight of 305.95 g/mol. More detailed physical and chemical properties can be found in databases like PubChem and ChemicalBook .Scientific Research Applications
-
- Chroman-4-one is a significant structural entity that belongs to the class of oxygen-containing heterocycles . It acts as a major building block in a large class of medicinal compounds .
- Chroman-4-one or Chroman-4-one is the most important and interesting heterobicyclic compound and acts as a building block in medicinal chemistry .
- The methods of application or experimental procedures involve the synthesis of chroman-4-one derivatives .
- The outcomes obtained show that both natural and synthetic chromanone analogs exhibit a broad variety of remarkable biological and pharmaceutical activities .
-
Therapeutic Alternatives for Cutaneous Leishmaniasis
- This study aimed to obtain and evaluate the efficacy and toxicity of new chroman-4-one hydrazones derivatives .
- The methods of application or experimental procedures involve the preparation and characterization of chroman-4-one hydrazones derivatives .
- The outcomes of this study are not specified in the source .
Future Directions
Given the importance of chroman-4-one derivatives in medicinal chemistry and drug discovery, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs . The versatility of chromanone makes it a promising template in drug designing and development .
properties
IUPAC Name |
5,7-dibromo-2,3-dihydrochromen-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br2O2/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5/h3-4H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBQPVQWCVLVLNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1=O)C(=CC(=C2)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dibromochroman-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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